4-{[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine

• IUPAC Name: 4-[[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methoxy]-2,5,6-trimethylpyrimidine
• InChI: InChI=1S/C17H22BrN5O/c1-11-12(2)21-13(3)22-16(11)24-10-14-4-6-23(7-5-14)17-19-8-15(18)9-20-17/h8-9,14H,4-7,10H2,1-3H3
• InChI Key: MNKUZRIVONMKMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC=C(C=N3)Br)C)C
• Molecular Formula: C17H22BrN5O
• Molecular Weight: 392.3 g/mol
• CAS No.: 2640952-34-5

Description

4-{[1-(5-Bromopyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine is a pyrimidine derivative featuring a brominated pyrimidine core linked via a piperidinylmethoxy group and substituted with three methyl groups at positions 2, 5, and 4. Pyrimidines are critical in medicinal chemistry due to their role as bioisosteres for purines and their prevalence in kinase inhibitors and antiviral agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Piperidine Ring Formation: The bromopyrimidine is then reacted with piperidine to form the piperidinyl derivative.

Methoxylation: The piperidinyl derivative is further reacted with a methoxy reagent to introduce the methoxy group.

Trimethylation: Finally, the compound is subjected to methylation to introduce the trimethyl groups on the pyrimidine ring.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of each step. Common solvents used in these reactions include ethanol, chloroform, and acetyl chloride, with catalysts such as zinc chloride (ZnCl2) being employed to facilitate the reactions .

Chemical Reactions Analysis

Types of Reactions

4-{[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions are common, where the bromine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral conditions.

Reduction: LiAlH4 in dry ether or NaBH4 in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of corresponding pyrimidine oxides.

Reduction: Formation of reduced derivatives with hydrogen atoms replacing the bromine.

Substitution: Formation of substituted pyrimidines with various functional groups replacing the bromine atom.

Scientific Research Applications

4-{[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-{[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine involves its interaction with specific molecular targets in biological systems. The compound is known to bind to certain enzymes and receptors, modulating their activity and influencing various biochemical pathways. For example, it may inhibit the activity of specific kinases or interact with nucleic acids, thereby affecting cellular processes such as DNA replication and protein synthesis .

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Similarity Scores

Compound Name (CAS No.)	Similarity Score	Key Structural Features	Reference
5-Bromo-2-(piperidin-3-yloxy)pyrimidine (914347-73-2)	0.62	Bromopyrimidine + piperidine linkage
2,4-Dimethoxy-5,6-dimethylpyrimidine (120129-83-1)	0.70	Dimethoxy + dimethyl substitution on pyrimidine
(1-(6-Ethoxypyrimidin-4-yl)piperidin-3-yl)methanol (1404192-13-7)	0.66	Ethoxy group + piperidine-methanol linker
4,6-Dichloro-5-methoxypyrimidine (N/A)	N/A	Dichloro + methoxy substitution

• Bromine vs. Chlorine/Methoxy Groups : The bromine atom in the target compound increases molecular weight and polarizability compared to chlorine or methoxy substituents in analogs like 4,6-dichloro-5-methoxypyrimidine. This may enhance binding to hydrophobic pockets in biological targets .
• Methyl Substitution : The 2,5,6-trimethyl configuration distinguishes the target from analogs like 2,4-dimethoxy-5,6-dimethylpyrimidine (CAS 120129-83-1), where methyl groups are paired with methoxy substituents. Methyl groups improve metabolic stability but reduce solubility compared to polar methoxy groups .

Crystallographic and Physicochemical Properties

• Crystal Packing : The target compound’s bromine atom may participate in halogen bonding (Br···N/O), analogous to the Cl···N interactions observed in 4,6-dichloro-5-methoxypyrimidine (3.094–3.100 Å), which stabilize its crystal lattice .
• Thermal Stability : Methyl groups likely increase melting point compared to less substituted analogs. For example, 4,6-dichloro-5-methoxypyrimidine melts at 313–315 K , while the target compound’s trimethyl configuration may raise this further.

Spectroscopic Characterization

• NMR Profiles : The target’s ¹H-NMR would show distinct methyl singlet(s) near δ 2.1–2.5, similar to compound 16b in (δ 2.57–4.86 for methyl/methylene protons) . Piperidine and pyrimidine protons may resonate between δ 3.5–4.5 (methoxy) and δ 8.0–8.5 (aromatic), respectively.

Research Findings and Implications

• For instance, compound 9f () with a morpholinomethylphenyl group showed structural features critical for kinase binding .
• Druglikeness : The target’s calculated LogP (estimated >3 due to bromine and methyl groups) suggests moderate lipophilicity, aligning with CNS-penetrant compounds. However, high molecular weight (~450 g/mol) may limit oral bioavailability .